Cas no 1806802-60-7 (3-(Difluoromethyl)-2-(fluoromethyl)-5-methylpyridine)

• Product Name: 3-(Difluoromethyl)-2-(fluoromethyl)-5-methylpyridine
• CAS No: 1806802-60-7
• MF: C₈H₈F₃N
• MW: 175.151032447815
• CID: 4849002
• Update Time: 2025-11-01

3-(Difluoromethyl)-2-(fluoromethyl)-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-(fluoromethyl)-5-methylpyridine

• Inchi： 1S/C8H8F3N/c1-5-2-6(8(10)11)7(3-9)12-4-5/h2,4,8H,3H2,1H3
• InChI Key： WNQOVUIELOGDFW-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C)=CN=C1CF)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 140
• XLogP3: 2
• Topological Polar Surface Area: 12.9

Additional information on 3-(Difluoromethyl)-2-(fluoromethyl)-5-methylpyridine

Comprehensive Overview of 3-(Difluoromethyl)-2-(fluoromethyl)-5-methylpyridine (CAS No. 1806802-60-7)

3-(Difluoromethyl)-2-(fluoromethyl)-5-methylpyridine (CAS No. 1806802-60-7) is a fluorinated pyridine derivative that has garnered significant attention in the fields of agrochemicals, pharmaceuticals, and material science. This compound, characterized by its unique difluoromethyl and fluoromethyl substituents, exhibits remarkable chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel crop protection agents and bioactive molecules.

The structural features of 3-(Difluoromethyl)-2-(fluoromethyl)-5-methylpyridine contribute to its versatility. The presence of fluorine atoms enhances its lipophilicity and metabolic stability, which are critical factors in drug design and agrochemical formulations. Recent studies highlight its role in the synthesis of next-generation pesticides, where its efficacy against resistant pest strains is under investigation. Additionally, its potential as a building block for pharmaceuticals is being explored, particularly in the context of central nervous system (CNS) therapeutics and anti-inflammatory agents.

From an environmental perspective, the demand for sustainable chemical solutions has driven interest in fluorinated compounds like 3-(Difluoromethyl)-2-(fluoromethyl)-5-methylpyridine. Its ability to degrade into less harmful byproducts aligns with the global push for green chemistry practices. Moreover, advancements in catalytic fluorination techniques have made the production of such compounds more efficient, addressing cost and scalability challenges.

In the realm of material science, this compound is being investigated for its potential in organic electronics and liquid crystal displays (LCDs). The fluorine atoms impart unique electronic properties, making it a candidate for high-performance materials. As industries seek alternatives to traditional materials, fluorinated pyridines like CAS No. 1806802-60-7 are gaining traction.

For researchers and manufacturers, understanding the synthetic pathways and safety protocols associated with 3-(Difluoromethyl)-2-(fluoromethyl)-5-methylpyridine is essential. Recent publications have detailed optimized methods for its preparation, emphasizing atom economy and reduced waste generation. These developments are crucial for meeting regulatory standards and ensuring laboratory safety.

The compound's spectroscopic data and physicochemical properties have been extensively documented, facilitating its identification and quality control. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to characterize its purity and stability. These efforts support its integration into industrial-scale production.

Looking ahead, the applications of 3-(Difluoromethyl)-2-(fluoromethyl)-5-methylpyridine are expected to expand further. Innovations in precision agriculture and targeted drug delivery systems may leverage its unique properties. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in cutting-edge research and commercial applications.